Cas no 1343466-16-9 (2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid
• CAS No: 1343466-16-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5743898
• PubChem ID: 64084139
• Update Time: 2025-05-24

2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(but-3-yn-1-yl)amino]-6-chloropyridine-4-carboxylicacid
• AKOS013401212
• EN300-1450188
• 1343466-16-9
• 2-[(but-3-yn-1-yl)amino]-6-chloropyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-(3-butyn-1-ylamino)-6-chloro-
• 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid

• Inchi： 1S/C10H9ClN2O2/c1-2-3-4-12-9-6-7(10(14)15)5-8(11)13-9/h1,5-6H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： NWZIYBHJYHVIFF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=N1)NCCC#C

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 506.8±50.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid

Introduction to 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic Acid (CAS No. 1343466-16-9)

2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 1343466-16-9, features a pyridine core substituted with various functional groups, making it a versatile scaffold for drug discovery and development. The presence of both an amine and a carboxylic acid moiety, coupled with the incorporation of a butynyl group, endows this molecule with distinct chemical properties that are highly relevant to modern medicinal chemistry.

The pyridine ring is a cornerstone in pharmaceutical design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In particular, the 6-chloro substituent on the pyridine ring enhances the compound's electronic properties, influencing its reactivity and binding affinity. This structural feature has been exploited in the development of various bioactive molecules, including kinase inhibitors and antiviral agents. The carboxylic acid group at the 4-position provides an additional site for further derivatization, allowing for the creation of more complex derivatives with tailored pharmacological profiles.

The butynyl group appended to the amine moiety introduces a linear alkyne functionality, which can participate in various chemical reactions such as Suzuki-Miyaura cross-coupling, providing a means to construct more intricate molecular architectures. This flexibility makes 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential in the synthesis of novel heterocyclic compounds, which are often pivotal in developing new therapeutic agents.

In the realm of drug discovery, the compound's unique structure has been leveraged to explore its biological activity. Preliminary investigations have suggested that derivatives of this molecule may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, modifications to the butynyl group have been investigated for their ability to modulate binding interactions with target proteins. These findings align with broader trends in medicinal chemistry where structural diversification is key to identifying compounds with improved efficacy and reduced toxicity.

The synthesis of 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include halogenation of the pyridine ring, functionalization of the butynyl group, and introduction of the amine and carboxylic acid functionalities. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the importance of innovative chemical approaches in pharmaceutical research.

The compound's relevance extends beyond academic research; it has been explored in industrial settings for potential applications in drug development pipelines. Companies specializing in novel heterocyclic compounds have shown interest in this molecule due to its versatility as a building block. Its ability to undergo further modifications makes it suitable for generating libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates for further optimization into therapeutic agents.

Recent advancements in computational chemistry have also contributed to the study of 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid. Molecular modeling techniques have been used to predict its binding modes with biological targets, providing insights into its potential pharmacological activity. These computational studies complement experimental efforts by offering rapid and cost-effective screening of different derivatives. The integration of computational methods with traditional wet chemistry approaches has become standard practice in modern drug discovery, enhancing the efficiency of developing new medicines.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications. Investigations into its role as a precursor for more complex molecules are underway, particularly in areas such as antiviral and anti-inflammatory therapies. Additionally, exploring its potential use as an intermediate in material science applications is an emerging direction. The broad utility of 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid underscores its significance as a versatile chemical entity.

In conclusion, 2-(but-3-yn-1-yl)amino-6-chloropyridine-4-carboxylic acid (CAS No. 1343466-16-9) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and synthetic accessibility positions it as a valuable asset in drug discovery efforts. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in developing next-generation therapeutic agents.